Cas no 1628196-23-5 (3-acetamidobicyclo[1.1.1]pentan-1-yl acetate)

• Product Name: 3-acetamidobicyclo[1.1.1]pentan-1-yl acetate
• CAS No: 1628196-23-5
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5290493
• Update Time: 2026-03-10

3-acetamidobicyclo[1.1.1]pentan-1-yl acetate Chemical and Physical Properties

Names and Identifiers

• 3-acetamidobicyclo[1.1.1]pentan-1-yl acetate

• Inchi： 1S/C9H13NO3/c1-6(11)10-8-3-9(4-8,5-8)13-7(2)12/h3-5H2,1-2H3,(H,10,11)
• InChI Key： IGSUQDHPOFVGAJ-UHFFFAOYSA-N
• SMILES： C(NC12CC(OC(C)=O)(C1)C2)(=O)C

Additional information on 3-acetamidobicyclo[1.1.1]pentan-1-yl acetate

Exploring the Unique Properties and Applications of 3-acetamidobicyclo[1.1.1]pentan-1-yl acetate (CAS No. 1628196-23-5)

In the rapidly evolving field of organic chemistry, 3-acetamidobicyclo[1.1.1]pentan-1-yl acetate (CAS No. 1628196-23-5) has emerged as a compound of significant interest due to its distinctive bicyclo[1.1.1]pentane scaffold. This structure is renowned for its high strain energy and three-dimensional geometry, making it a valuable building block in drug discovery and material science. Researchers are increasingly focusing on this compound as a bioisostere for tert-butyl or phenyl groups, addressing challenges in molecular solubility and metabolic stability—key concerns in modern pharmaceutical design.

The acetamido and acetate functional groups in 3-acetamidobicyclo[1.1.1]pentan-1-yl acetate enhance its versatility, enabling applications in peptide mimetics and proteolysis-targeting chimeras (PROTACs). These features align with current trends in targeted protein degradation, a hot topic in oncology and neurodegenerative disease research. Notably, the compound’s rigid framework improves binding affinity while reducing conformational entropy, a property highly sought after in fragment-based drug design (FBDD).

From a synthetic perspective, 1628196-23-5 exemplifies advancements in strain-release chemistry. Its preparation often involves photocatalysis or transition-metal catalysis, methods trending in green chemistry discussions due to their atom economy and mild reaction conditions. These attributes resonate with the growing demand for sustainable synthesis in the chemical industry, a frequent search query among professionals.

Beyond pharmaceuticals, 3-acetamidobicyclo[1.1.1]pentan-1-yl acetate shows promise in agrochemicals and functional materials. Its spatial hindrance can optimize pesticide selectivity, while its polar groups facilitate integration into polymeric matrices for advanced coatings. Such applications are frequently explored in patent literature, reflecting commercial interest.

Analytical characterization of this compound leverages techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), topics commonly searched by analytical chemists. Its distinctive spectral fingerprints aid in quality control—a critical aspect given the compound’s expanding role in high-throughput screening libraries.

In summary, CAS No. 1628196-23-5 represents a convergence of structural innovation and practical utility, addressing contemporary needs in drug development and material engineering. Its unique properties continue to inspire research across disciplines, solidifying its position as a multifunctional chemical entity in the scientific community.